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Compound of Interest

Compound Name: 2-Chloro-1-phenylbutan-1-one

Cat. No.: B081191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 2-Chloro-1-phenylbutan-1-one in a laboratory setting. The information is compiled from

safety data sheets of the compound and its structural analogs. Researchers should always

consult a comprehensive, substance-specific Safety Data Sheet (SDS) before use and perform

a thorough risk assessment.

Chemical and Physical Properties
2-Chloro-1-phenylbutan-1-one is an alpha-chloro ketone.[1][2] While specific quantitative

data for this compound is limited, its structural class suggests it should be handled with care

due to potential irritant and toxic properties.[1][2][3]

Property Value Source

Molecular Formula C₁₀H₁₁ClO [4]

Molecular Weight 182.64 g/mol [4]

CAS Number 73908-29-9 [4]

Synonyms 2-chloro-1-phenylbutan-1-one [4]

Hazard Identification and Safety Precautions
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While a complete hazard profile for 2-Chloro-1-phenylbutan-1-one is not readily available,

related alpha-chloro ketones are known to be irritating to the eyes, skin, and respiratory

system.[1][3] Some are also lachrymators.[3] Therefore, it is prudent to handle this compound

as a hazardous substance.

Summary of Potential Hazards:

May cause skin irritation.[5]

May cause serious eye irritation.[5]

May cause respiratory irritation.[1][5]

Harmful if swallowed.[5]

A comprehensive PPE strategy is mandatory when handling 2-Chloro-1-phenylbutan-1-one.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[6][7]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene)

inspected before use.[6][7] A

flame-retardant lab coat or

apron should be worn.[6]

Prevents skin contact which

can lead to irritation or

chemical burns.[3]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[6][8] If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator with appropriate

cartridges should be used.[6]

[7][8]

Minimizes inhalation of vapors

which can irritate the

respiratory tract.
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Proper handling and storage procedures are critical to minimize exposure risk.

Handling: Handle in a well-ventilated place, such as a chemical fume hood.[6] Avoid

formation of dust or aerosols. Avoid contact with skin, eyes, and clothing.[8][9] Wash hands

thoroughly after handling.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] Keep

away from incompatible materials such as strong oxidizing agents.[11]

Experimental Protocols
The following are generalized protocols for handling and using 2-Chloro-1-phenylbutan-1-one
in a research context. These should be adapted to specific experimental needs after a thorough

risk assessment.

This protocol outlines the steps for setting up a small-scale chemical reaction involving 2-
Chloro-1-phenylbutan-1-one.

Preparation:

Don all required PPE as specified in section 2.1.

Ensure the chemical fume hood is functioning correctly.

Gather all necessary glassware and ensure it is clean and dry.

Prepare quench solutions and waste containers in advance.

Reagent Weighing and Dispensing:

Weigh the required amount of 2-Chloro-1-phenylbutan-1-one in a tared container inside

the fume hood.

If the compound is a solid, use a powder funnel to transfer it to the reaction vessel. If it is a

liquid, use a calibrated syringe or pipette.

Dissolve the compound in the appropriate solvent within the reaction vessel under an inert

atmosphere if required.
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Reaction Execution:

Assemble the reaction apparatus inside the fume hood.

Add other reagents dropwise or in portions as required by the specific experimental

procedure.

Monitor the reaction using appropriate techniques (e.g., TLC, LC-MS).

Work-up and Purification:

Quench the reaction carefully with an appropriate reagent.

Perform extractions and washes inside the fume hood.

For purification via column chromatography, ensure the column is set up and run within the

fume hood.[1][2]

Waste Disposal:

Dispose of all chemical waste, including contaminated consumables, in appropriately

labeled hazardous waste containers according to institutional and local regulations.

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Protocol

Skin Contact

Immediately remove contaminated clothing.[3]

Flush the affected skin with plenty of soap and

water for at least 15 minutes.[3][7] Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6][7][8] Seek

immediate medical attention.

Inhalation

Move the victim to fresh air.[6][7] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[7] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[6][7] Never give anything by mouth to an

unconscious person.[9] Seek immediate medical

attention.

Minor Spill

Notify others in the area. Evacuate the

immediate area.[12] Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

sand, vermiculite) and place it in a sealed

container for disposal.[11] Clean the spill area

with a suitable solvent.

Major Spill

Evacuate the laboratory and activate the

nearest fire alarm if necessary.[12] Call

emergency services and inform them of the

nature of the spill.[12]

Visualizations
The following diagrams illustrate key workflows for handling 2-Chloro-1-phenylbutan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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